Cas no 14694-15-6 (Codaphniphylline)

• Product Name: Codaphniphylline
• CAS No: 14694-15-6
• MF: C₃₀H₄₇NO₃
• MW: 469.699089288712
• CID: 174938
• PubChem ID: 12303733
• Update Time: 2024-11-02

Codaphniphylline Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[(1R,4R,5S)-1,4-dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl]-3-[(3aR,4S,4aS,5R,8S,8aR,8bS,10S)-octahydro-8-methyl-5-(1-methylethyl)-4,8,3a-[1,2,4]butanetriylcyclopent[b]indol-8a(4aH)-yl]-
• Codaphniphylline
• 1-Propanone,1-[(1R,4R,5S)-1,4-dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl]-3-[(3aR,4S,4aS,5R,8S,8...
• 1-Propanone,1-[(1R,4R,5S)-1,4-dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl]-3-[(3aR,4S,4aS,5R,8S,8aR,8bS,10S)-octahydro-8-methyl-
• (+)-Codaphniphylline
• 1-Propanone,1-(1,4-dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl)-3-[octahydro-8-methyl-5-(1-methylethyl)-4,8,3a-[1,2,4]butanetriylcyclopent[b]indol-8a(4aH)-yl]-,[3aR-[3aa,4a,4ab,5b,8a,8ab(1R*,4R*,5S*),8ba,10S*]]-
• Daphnan-23-one,23-(1,4-dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl)-, [23(1R,4R,5S)]- (8CI)
• [ "" ]
• 23-[(1R,4R,5S)-1,4-Dimethyl-2,8-dioxabicyclo[3.2.1]oct-4-yl]daphnan-23-one
• CID 138113965
• 1-[(1S,4S,5R)-1,4-dimethyl-2,8-dioxabicyclo[3.2.1]octan-4-yl]-3-[(1R,2S,3R,10R,13R,14S)-1-methyl-14-propan-2-yl-12-azapentacyclo[8.6.0.0^{2,13.0^{3,7.0^{7,12]hexadecan-2-yl]propan-1-one
• 14694-15-6

• Inchi： 1S/C30H47NO3/c1-19(2)21-9-13-27(4)20-8-15-29-12-6-7-22(29)30(27,25(21)31(29)17-20)16-10-23(32)26(3)18-33-28(5)14-11-24(26)34-28/h19-22,24-25H,6-18H2,1-5H3
• InChI Key： REKWVHVBDQXQLB-UHFFFAOYSA-N
• SMILES： CC(C1C2C3(C(CC1)(C1CCC4(C3CCC4)N2C1)C)CCC(=O)C1(COC2(CCC1O2)C)C)C

Computed Properties

• Exact Mass: 469.35559436g/mol
• Monoisotopic Mass: 469.35559436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 5.644

Experimental Properties

• Color/Form: Powder
• PSA: 38.77000
• LogP: 5.91070

Codaphniphylline Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Daphniphylline-type alkaloids Daphniphylline-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Daphniphylline-type alkaloids